Cas no 2107273-70-9 (N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5)

• Product Name: N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5
• CAS No: 2107273-70-9
• MF: C₄₇H₇₀ClN₇O₈
• MW: 896.55381155014
• CID: 4638619
• PubChem ID: 167996531
• Update Time: 2025-10-29

N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5 Chemical and Physical Properties

Names and Identifiers

• N-(azide-PEG3)-N'-(Amine-C3-Amide-PEG4)-Cy5
• N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5
• AKOS040743628
• 2107273-70-9

• Inchi： 1S/C47H69N7O8.ClH/c1-46(2)39-13-8-10-15-41(39)53(23-27-58-31-35-61-34-30-57-26-22-51-52-49)43(46)17-6-5-7-18-44-47(3,4)40-14-9-11-16-42(40)54(44)24-28-59-32-36-62-38-37-60-33-29-56-25-19-45(55)50-21-12-20-48;/h5-11,13-18H,12,19-38,48H2,1-4H3;1H
• InChI Key： HEHYWAHYIBFKTR-UHFFFAOYSA-N
• SMILES： C(N1C(C(C)(C)C2=CC=CC=C12)=CC=CC=CC1C(C2=CC=CC=C2[N+]=1CCOCCOCCOCCN=[N+]=[N-])(C)C)COCCOCCOCCOCCC(=O)NCCCN.[Cl-]

Computed Properties

• Exact Mass: 895.4974399g/mol
• Monoisotopic Mass: 895.4974399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 63
• Rotatable Bond Count: 33
• Complexity: 1460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų

Additional information on N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 2107273-70-9 and N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5

In the rapidly evolving field of chemical biology and pharmaceutical research, the development of novel compounds and probes plays a crucial role in advancing our understanding of biological systems and therapeutic interventions. This research brief focuses on two key elements: the compound with CAS number 2107273-70-9 and the fluorescent probe N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5. These molecules have recently gained attention for their potential applications in drug discovery, bioimaging, and targeted therapy.

The compound 2107273-70-9 has emerged as a promising scaffold in medicinal chemistry due to its unique structural features that allow for diverse modifications. Recent studies have explored its potential as a kinase inhibitor, with particular interest in its selectivity profile and binding kinetics. Molecular docking simulations suggest that this compound may interact with specific ATP-binding pockets, making it a candidate for further development in oncology research.

N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5 represents an important class of bifunctional fluorescent probes that combine click chemistry compatibility with excellent photophysical properties. The azide group enables bioorthogonal conjugation through copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the amine functionality allows for additional modification or conjugation strategies. The extended PEG spacers (PEG3 and PEG4) provide enhanced solubility and reduce steric hindrance in biological applications.

Recent applications of N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5 have demonstrated its utility in live-cell imaging and protein labeling. Studies have shown that this probe exhibits excellent cell permeability and minimal cytotoxicity, making it suitable for long-term imaging experiments. The Cy5 fluorophore offers near-infrared emission (λem ≈ 670 nm), which is particularly advantageous for in vivo imaging due to reduced autofluorescence and deeper tissue penetration compared to visible-range fluorophores.

A significant breakthrough involving both 2107273-70-9 and N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5 was reported in a recent Nature Chemical Biology publication. Researchers developed a novel drug-target engagement assay where 2107273-70-9 was modified with an alkyne handle, allowing subsequent conjugation with the azide-containing Cy5 probe. This approach enabled real-time visualization of drug-target interactions in live cells, providing unprecedented insights into pharmacokinetic properties and target residence times.

The combination of these molecular tools has opened new possibilities in chemical biology. For instance, the 2107273-70-9 scaffold has been used to develop PROTACs (proteolysis targeting chimeras), where its binding properties are exploited to recruit E3 ubiquitin ligases. The N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5 probe has been instrumental in tracking the cellular localization and degradation kinetics of these PROTAC molecules, providing quantitative data on their mechanism of action.

Future research directions are likely to focus on optimizing the pharmacokinetic properties of 2107273-70-9 derivatives and expanding the applications of N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5 in super-resolution microscopy and multiplexed imaging. The development of next-generation analogs with improved brightness, photostability, and tissue-specific targeting capabilities remains an active area of investigation in both academic and industrial settings.

In conclusion, the synergy between small molecule scaffolds like 2107273-70-9 and advanced imaging probes such as N-(azide-PEG3)-N'-(Amine-C3-PEG4)-Cy5 continues to drive innovation in chemical biology and pharmaceutical research. These tools not only enhance our fundamental understanding of biological processes but also accelerate the discovery and development of novel therapeutic agents.